Cas no 2758001-95-3 (2-[3-(Ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid)

2-[3-(Ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid is a specialized organic compound featuring a piperidinone core functionalized with an ethoxycarbonyl group and an acetic acid side chain. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of pharmaceuticals and bioactive molecules. The presence of both ester and carboxylic acid functionalities allows for versatile reactivity, enabling further derivatization or incorporation into more complex architectures. Its well-defined stereochemistry and high purity ensure consistent performance in applications such as peptidomimetics or heterocyclic synthesis. The compound's stability under standard conditions facilitates handling and storage, making it a practical choice for research and industrial use.
2-[3-(Ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid structure
2758001-95-3 structure
Product Name:2-[3-(Ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid
CAS No:2758001-95-3
MF:C10H15NO5
MW:229.229803323746
CID:5464578
Update Time:2025-05-26

2-[3-(Ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid
    • Z5605815510
    • 2-[3-(Ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid
    • Inchi: 1S/C10H15NO5/c1-2-16-9(15)10(6-7(12)13)4-3-5-11-8(10)14/h2-6H2,1H3,(H,11,14)(H,12,13)
    • InChI Key: IPXRKBKAGBFCQM-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1(C(NCCC1)=O)CC(=O)O)=O

Computed Properties

  • Exact Mass: 229.09502258 g/mol
  • Monoisotopic Mass: 229.09502258 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 92.7
  • Molecular Weight: 229.23

2-[3-(Ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid Pricemore >>

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Additional information on 2-[3-(Ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid

Comprehensive Overview of 2-[3-(Ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid (CAS No. 2758001-95-3)

2-[3-(Ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid (CAS No. 2758001-95-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine backbone and ethoxycarbonyl functional group, plays a pivotal role in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and modulators of cellular pathways. The compound's structural versatility makes it a valuable intermediate in medicinal chemistry.

The growing interest in 2-[3-(Ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid is driven by its relevance to modern therapeutic strategies. With the rise of personalized medicine and targeted therapies, compounds like this are being scrutinized for their ability to interact with specific biological targets. For instance, its 2-oxopiperidin-3-yl moiety is often associated with peptide mimetics, a hot topic in the design of novel therapeutics. Additionally, the ethoxycarbonyl group enhances the compound's stability and bioavailability, making it a promising candidate for further investigation.

From a synthetic chemistry perspective, CAS No. 2758001-95-3 exemplifies the innovative approaches being adopted to streamline complex molecular architectures. Its synthesis often involves multi-step reactions, including esterification and cyclization, which are critical for achieving high purity and yield. The compound's acetic acid side chain further allows for derivatization, enabling researchers to tailor its properties for specific applications. This adaptability aligns with the current trend toward modular synthesis in organic chemistry.

In the context of AI-driven drug discovery, 2-[3-(Ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid represents a compelling case study. Computational models are increasingly being used to predict its interactions with proteins and enzymes, reducing the need for extensive laboratory screening. This synergy between experimental and in silico methods is revolutionizing the field, as highlighted by frequent searches for "computational chemistry in drug design" and "AI for molecular optimization." Such advancements underscore the compound's potential to accelerate the development of next-generation therapeutics.

Another area of interest is the compound's role in green chemistry. As sustainability becomes a priority, researchers are exploring eco-friendly synthesis routes for CAS No. 2758001-95-3. Techniques like catalytic hydrogenation and solvent-free reactions are being evaluated to minimize environmental impact. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing, a topic frequently queried in academic and industrial forums.

In summary, 2-[3-(Ethoxycarbonyl)-2-oxopiperidin-3-yl]acetic acid (CAS No. 2758001-95-3) is a multifaceted compound with significant implications for drug discovery, synthetic chemistry, and sustainable science. Its structural features and functional groups make it a versatile building block, while its applications resonate with contemporary research trends. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge chemical and pharmacological studies.

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